Cas no 78409-50-4 (1-(Trifluoromethyl)piperazine)

1-(Trifluoromethyl)piperazine is a fluorinated heterocyclic compound featuring a piperazine backbone substituted with a trifluoromethyl group. This structural motif imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The trifluoromethyl group contributes to improved binding affinity and bioavailability in drug design, particularly in CNS-targeting and antimicrobial agents. Its reactivity allows for further functionalization, enabling the synthesis of diverse derivatives for structure-activity studies. The compound’s stability under various conditions ensures utility in multi-step synthetic routes. High purity grades are available for research and industrial use, supporting applications in medicinal chemistry and material science.
1-(Trifluoromethyl)piperazine structure
1-(Trifluoromethyl)piperazine structure
Product Name:1-(Trifluoromethyl)piperazine
CAS No:78409-50-4
MF:C5H9F3N2
MW:154.133571386337
MDL:MFCD11042323
CID:562319
PubChem ID:22717047
Update Time:2025-06-09

1-(Trifluoromethyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(Trifluoromethyl)piperazine
    • PIPERAZINE, 1-(TRIFLUOROMETHYL)
    • Piperazine,1-(trifluoromethyl)-
    • Piperazine,1-(trifluoromethyl)-(9CI)
    • A839412
    • AK-67737
    • ANW-71833
    • CTK8C4421
    • MolPort-004-798-734
    • SureCN517802
    • AMY872
    • trifluoromethylpiperazine
    • 78409-50-4
    • EN300-747016
    • FT-0654706
    • SY251227
    • AKOS006306807
    • 1-trifluoromethylpiperazine
    • DTXSID50627746
    • AC6819
    • MFCD11042323
    • SCHEMBL517802
    • 1-Trifluoromethyl-piperazine
    • MDL: MFCD11042323
    • Inchi: 1S/C5H9F3N2/c6-5(7,8)10-3-1-9-2-4-10/h9H,1-4H2
    • InChI Key: GYTNHXJUEGTRJD-UHFFFAOYSA-N
    • SMILES: FC(N1CCNCC1)(F)F

Computed Properties

  • Exact Mass: 154.07200
  • Monoisotopic Mass: 154.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3A^2
  • XLogP3: 0.8

Experimental Properties

  • PSA: 15.27000
  • LogP: 0.67810

1-(Trifluoromethyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY251227-1g
1-(Trifluoromethyl)piperazine
78409-50-4 ≥95%
1g
16150.0 2021-08-13
Chemenu
CM329595-5g
1-(trifluoromethyl)piperazine
78409-50-4 95%+
5g
$7176 2021-08-18
Chemenu
CM329595-1g
1-(trifluoromethyl)piperazine
78409-50-4 95%+
1g
$2478 2022-09-29
eNovation Chemicals LLC
D779484-1g
1-(Trifluoromethyl)piperazine
78409-50-4 95%
1g
$2185 2024-07-20
Ambeed
A219515-1g
1-(Trifluoromethyl)piperazine
78409-50-4 95+%
1g
$2500.0 2024-04-17
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R3016-1g
1-Trifluoromethyl-piperazine
78409-50-4 97%
1g
¥16482.33 2024-04-15
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R3016-5g
1-Trifluoromethyl-piperazine
78409-50-4 97%
5g
¥60202.03 2024-04-15
Enamine
EN300-747016-0.05g
1-(trifluoromethyl)piperazine
78409-50-4 95%
0.05g
$1888.0 2024-05-23
Enamine
EN300-747016-0.1g
1-(trifluoromethyl)piperazine
78409-50-4 95%
0.1g
$1978.0 2024-05-23
Enamine
EN300-747016-0.25g
1-(trifluoromethyl)piperazine
78409-50-4 95%
0.25g
$2068.0 2024-05-23
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